Cas no 634149-56-7 (1-(2-Chloro-4-methoxyphenyl)ethan-1-amine)

• Product Name: 1-(2-Chloro-4-methoxyphenyl)ethan-1-amine
• CAS No: 634149-56-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD05215277
• CID: 5526225
• PubChem ID: 3614162
• Update Time: 2025-10-16

1-(2-Chloro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-4-METHOXYPHENYL)ETHAN-1-AMINE
• 1-(2-Chloro-4-methoxyphenyl)ethan-1-amine

• MDL： MFCD05215277
• Inchi： 1S/C9H12ClNO/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-6H,11H2,1-2H3
• InChI Key： JIGCEWSKWRTWIN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1Cl)(N)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 271.0±30.0 °C at 760 mmHg
• Flash Point: 117.7±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-Chloro-4-methoxyphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-Chloro-4-methoxyphenyl)ethan-1-amine

Comprehensive Overview of 1-(2-Chloro-4-methoxyphenyl)ethan-1-amine (CAS No. 634149-56-7): Properties, Applications, and Industry Insights

1-(2-Chloro-4-methoxyphenyl)ethan-1-amine (CAS No. 634149-56-7) is a specialized organic compound with a unique molecular structure, featuring a chloro-substituted phenyl ring and a methoxy functional group. This amine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. The compound’s chiral center and electron-rich aromatic system make it a versatile intermediate in asymmetric synthesis and drug discovery pipelines.

In recent years, the demand for high-purity amine intermediates like 1-(2-Chloro-4-methoxyphenyl)ethan-1-amine has surged, driven by advancements in small-molecule therapeutics and crop protection agents. Researchers frequently search for "CAS 634149-56-7 solubility" or "synthetic routes for chloro-methoxy phenyl amines," reflecting its relevance in optimizing reaction yields and scalability. The compound’s lipophilicity (LogP ~2.1) and moderate polarity enhance its utility in designing compounds with improved membrane permeability—a critical factor in CNS drug development.

From an industrial perspective, 634149-56-7 aligns with the growing focus on green chemistry. Manufacturers are exploring catalytic amination methods to reduce waste, addressing queries like "eco-friendly synthesis of 1-(2-Chloro-4-methoxyphenyl)ethan-1-amine." Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

The compound’s thermal stability (decomposition >200°C) and compatibility with common organic solvents (e.g., DCM, ethanol) make it suitable for diverse reaction conditions. Patent literature highlights its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, answering frequent searches like "634149-56-7 biological activity." Its structure-activity relationship (SAR) is often studied to optimize binding affinity in drug candidates.

Emerging trends in precision medicine and bioconjugation have further amplified interest in this amine. For instance, its primary amine group enables conjugation with fluorescent probes or targeted drug delivery systems, a topic trending in "amine-functionalized drug carriers" discussions. Storage recommendations typically include inert atmospheres and low temperatures to preserve its stability, a detail often queried as "CAS 634149-56-7 storage conditions."

In summary, 1-(2-Chloro-4-methoxyphenyl)ethan-1-amine exemplifies the intersection of chemical innovation and industrial application. Its adaptability to multistep syntheses and alignment with sustainable practices positions it as a valuable asset in modern organic chemistry. Ongoing research continues to uncover new applications, reinforcing its status as a high-value intermediate in life sciences.